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Compound of Interest

Compound Name: Vat Black 16
CAS No.: 1328-19-4
Cat. No.: B074306
Get Quote
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Executive Summary

Vat Black 16 (C.I. 59855), chemically identified as an aminoviolanthrone derivative, represents
a critical class of anthraquinone-based vat dyes known for exceptional light and wash fastness
on cellulosic fibers. Its synthesis has historically evolved from crude caustic fusions to precision
catalytic aminations.

This guide provides a technical comparison between the Modern Catalytic Direct Amination
route and the Classical Nitration-Reduction route. While the modern route offers superior yield
and process integration, the classical route remains relevant for understanding the fundamental
functionalization of the violanthrone core.

Chemical Foundation & Mechanism

The core structure of Vat Black 16 is Violanthrone (C.I.[1] Vat Blue 20), a nine-ring aromatic
system. To shift the chromophore from the deep blue of violanthrone to the black/grey of Vat
Black 16, electron-donating amino (-NH2) groups are introduced into the conjugated system.
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Reaction Pathway Visualization

The following diagram illustrates the transformation from the precursor Benzanthrone to the
final Vat Black 16 product.
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Figure 1: Synthetic pathways from Benzanthrone to Vat Black 16, highlighting the direct vs.
stepwise routes.

Comparative Route Analysis
Route A: Catalytic Direct Amination (Industry Standard)

This method utilizes hydroxylamine sulfate in a sulfuric acid medium, catalyzed by Vanadium

Pentoxide (

). It is a "one-pot" functionalization that simultaneously introduces amino groups via a radical-
nucleophilic substitution mechanism.

e Mechanism: Hydroxylamine acts as an aminating agent in the presence of redox-active
vanadium, directly substituting hydrogens on the aromatic core.

o Key Advantage: High atom economy and reduced processing time (single step from
Violanthrone).

o Key Risk: Handling of Vanadium (heavy metal) requires strict effluent management.
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Route B: Nitration-Reduction Sequence (Historical)

The classical approach involves nitrating the violanthrone core using mixed acid (

), followed by a separate reduction step using sodium sulfide (
) or iron filings.
e Mechanism: Electrophilic aromatic substitution (

attack) followed by chemical reduction.

o Key Advantage: Avoids heavy metal catalysts; uses cheaper commodity reagents.
o Key Risk: Evolution of

fumes; two-step process increases operational complexity and yield loss.

Performance Matrix

Route B: Nitration-

Metric Route A: Direct Amination ]

Reduction
Overall Yield 85 - 92% 65 - 75%
Purity (HPLC) >95% ~85% (Isomer mixtures)
Reaction Time 4 - 6 Hours 12 - 18 Hours (Two steps)

) High (Acid + Iron

E-Factor (Waste) Moderate (Acid + V catalyst) ]

sludge/Sulfide)
Safety Profile Moderate (Corrosive H2S0O4) Low (NOx fumes + H2S risk)

Detailed Experimental Protocols
Protocol A: Catalytic Synthesis of Vat Black 16
(Preferred)

Objective: Synthesis of Aminoviolanthrone via Hydroxylamine/V205.[2]

Reagents:
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Violanthrone (C.1.[1][3][4][5] Vat Blue 20): 50.0 g[4]

Sulfuric Acid (98%): 170 mL[4]

Hydroxylamine Sulfate: 25.0 g

Vanadium Pentoxide (

):05¢9

Water (Ice cold): ~2 L (for quenching)

Workflow:

Dissolution: Charge 170 mL of 98%

into a 500 mL four-neck round-bottom flask equipped with a mechanical stirrer, thermometer,
and reflux condenser.

o Addition: Cool acid to <20°C. Gradually add 50.0 g of Violanthrone powder over 30 minutes.
Ensure complete dispersion.

o Catalyst Loading: Add 0.5 g

followed by 25.0 g Hydroxylamine Sulfate. Caution: Exothermic.

e Reaction: Slowly ramp temperature to 120°C - 130°C. Maintain for 4 hours. The deep blue
solution will darken as amination proceeds.

e Quenching: Cool the reaction mass to 60°C. Pour the mass slowly into 2 L of ice-water with
vigorous stirring. The product precipitates as a black slurry.[6]

« |solation: Filter the precipitate. Wash with hot water (80°C) until the filtrate is neutral (pH 7).

Drying: Dry the filter cake at 100°C.

Self-Validation Check:

o Acid Test: Dissolve a small sample in conc.
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. Precursor (Violanthrone) is violet/blue; Product (Vat Black 16) should be olive-green to dull
violet in acid, precipitating black upon dilution.

Process Flow Diagram (Route A)
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Figure 2: Unit operation flow for the catalytic synthesis of Vat Black 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Comparative Analysis of Vat Black 16 Synthesis
Routes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074306/docs#comparative-analysis-of-vat-black-16-
synthesis-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b074306/docs#comparative-analysis-of-vat-black-16-synthesis-routes
https://www.benchchem.com/product/b074306/docs#comparative-analysis-of-vat-black-16-synthesis-routes
https://www.benchchem.com/product/b074306/docs#comparative-analysis-of-vat-black-16-synthesis-routes
https://www.benchchem.com/product/b074306/docs#comparative-analysis-of-vat-black-16-synthesis-routes
https://www.benchchem.com/product/b074306?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

